4-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C15H12F3N3O2S/c1-10-13(24-21-20-10)14(22)19-7-2-3-8-23-12-6-4-5-11(9-12)15(16,17)18/h4-6,9H,7-8H2,1H3,(H,19,22)
• InChI Key: KXDAESCMIMKQFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H12F3N3O2S
• Molecular Weight: 355.3 g/mol
• CAS No.: 1421456-82-7

Description

4-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H12F3N3O2S and its molecular weight is 355.34. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One significant application of compounds related to 4-methyl-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)-1,2,3-thiadiazole-5-carboxamide is in the field of anticancer research. A study highlighted the synthesis of novel thiadiazole derivatives, noting their potent anticancer activities. Compounds with a thiadiazole moiety, similar to the compound , were synthesized and evaluated for their efficacy against Hepatocellular carcinoma cell lines (HepG-2), demonstrating significant results (Gomha et al., 2017).

Crystal Structure and Chemical Properties

Research has also been conducted on the crystal structure determination of adducts related to the compound, particularly in the context of copper(II) chloride. This study contributes to understanding the chemical properties and potential applications of similar compounds in fields like material science and chemistry (Bonacorso et al., 2003).

DNA Interaction

Another area of research involves understanding how similar compounds interact with DNA. For instance, a study on 5-(3-methyl-1-triazeno)imidazole-4-carboxamide, a related compound, investigated its effects on DNA. Such studies are crucial for comprehending the molecular mechanisms of these compounds, which could have implications in fields like pharmacology and genomics (Mizuno & Decker, 1976).

Antimicrobial Properties

Compounds with a thiadiazole structure have also been researched for their antimicrobial properties. A study on 1,3,4-thiadiazole derivatives, which are structurally related to the compound , revealed potential applications as antibacterial and antifungal agents. This broadens the scope of application of such compounds in medical and pharmaceutical fields (Ameen & Qasir, 2017).